Cas no 95708-23-9 (Benzenesulfonamide, 2-methyl-N-(4-methylphenyl)-)

Benzenesulfonamide, 2-methyl-N-(4-methylphenyl)- structure
95708-23-9 structure
Product Name:Benzenesulfonamide, 2-methyl-N-(4-methylphenyl)-
CAS No:95708-23-9
MF:C14H15NO2S
MW:261.33940243721
CID:1985939
PubChem ID:835601
Update Time:2025-04-21

Benzenesulfonamide, 2-methyl-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2-methyl-N-(4-methylphenyl)-
    • 2-methyl-N-(4-methylphenyl)benzenesulfonamide
    • 2-methyl-N-(p-tolyl)benzenesulfonamide
    • Cambridge id 5701574
    • OVTOOOAVPLBDQP-UHFFFAOYSA-N
    • AN-652/12090299
    • DTXSID90356861
    • 2-Methyl-N-p-tolyl-benzenesulfonamide
    • STK981691
    • SR-01000217628
    • 95708-23-9
    • DB-338624
    • SR-01000217628-1
    • DTXCID00307920
    • SCHEMBL1040044
    • AKOS008967806
    • MDL: MFCD01164966
    • Inchi: 1S/C14H15NO2S/c1-11-7-9-13(10-8-11)15-18(16,17)14-6-4-3-5-12(14)2/h3-10,15H,1-2H3
    • InChI Key: OVTOOOAVPLBDQP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 261.08234989Da
  • Monoisotopic Mass: 261.08234989Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.6Ų
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